Cas no 301168-22-9 (1-(3-Isopropylisoxazol-5-yl)ethanol)
301168-22-9 structure
Product Name:1-(3-Isopropylisoxazol-5-yl)ethanol
CAS No:301168-22-9
MF:C8H13NO2
MW:155.194322347641
CID:298982
Update Time:2023-08-02
1-(3-Isopropylisoxazol-5-yl)ethanol Chemical and Physical Properties
Names and Identifiers
-
- 5-Isoxazolemethanol, a-methyl-3-(1-methylethyl)-
- 5-Isoxazolemethanol,alpha-methyl-3-(1-methylethyl)-(9CI)
- 1-(3-isopropylisoxazol-5-yl)ethanol
- 1-(3-Isopropylisoxazol-5-yl)ethanol
-
- Inchi: 1S/C8H13NO2/c1-5(2)7-4-8(6(3)10)11-9-7/h4-6,10H,1-3H3
- InChI Key: GBQBRQMVTOWOIN-UHFFFAOYSA-N
- SMILES: O1C(C(C)O)=CC(C(C)C)=N1
Computed Properties
- Exact Mass: 155.095
- Monoisotopic Mass: 155.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.3
1-(3-Isopropylisoxazol-5-yl)ethanol Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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